Cas no 677704-62-0 (4-(1H-imidazol-1-yl)-3-(trifluoromethyl)benzonitrile)

• Product Name: 4-(1H-imidazol-1-yl)-3-(trifluoromethyl)benzonitrile
• CAS No: 677704-62-0
• MF: C₁₁H₆F₃N₃
• MW: 237.180652141571
• CID: 2123339
• PubChem ID: 66633613
• Update Time: 2025-04-21

4-(1H-imidazol-1-yl)-3-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(1H-imidazol-1-yl)-3-(trifluoromethyl)benzonitrile
• DTXSID701219235
• 677704-62-0
• 4-(1H-Imidazol-1-yl)-3-(trifluoromethyl)-benzonitrile
• SCHEMBL252117
• DB-331495

• Inchi： 1S/C11H6F3N3/c12-11(13,14)9-5-8(6-15)1-2-10(9)17-4-3-16-7-17/h1-5,7H
• InChI Key： GMJMPMBFPHBQNH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C=CC=1N1C=NC=C1)(F)F

Computed Properties

• Exact Mass: 237.05138169Da
• Monoisotopic Mass: 237.05138169Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.6Ų